Cas no 121570-10-3 ((2S,3R)-2-Amino-3-methylsuccinicacid)

• Product Name: (2S,3R)-2-Amino-3-methylsuccinicacid
• CAS No: 121570-10-3
• MF: C₅H₉NO₄
• MW: 147.129261732101
• CID: 63564
• PubChem ID: 5287600
• Update Time: 2025-09-28

(2S,3R)-2-Amino-3-methylsuccinicacid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-Amino-3-methylsuccinic acid
• (3S)-3-Methyl-D-aspartic acid
• D,L-threo-β-methylaspartic acid
• (3R)-3-methyl-L-aspartic acid
• JVW3X5Z42K
• SCHEMBL4330500
• 3-METHYL-ASPARTIC ACID
• (3S)-rel-3-Methyl-D-aspartic acid
• D-METHYL ASPARTIC ACID
• (3S)-3-methyl-D-aspartic acid; D-METHYL ASPARTIC ACID
• D-Aspartic acid, 3-methyl-, (3S)-
• DB04313
• (2r,3s)-3-methylaspartic acid
• (2R,3S)-2-amino-3-methylbutanedioic acid
• DL-threo-beta-Methylaspartate
• NS00068724
• 3-Methyl-D-aspartic acid, (3S)-
• D-Aspartic acid, 3-methyl-, erythro-
• Q27096413
• 1114-07-4
• UNII-JVW3X5Z42K
• CHEBI:194704
• (2R,3S)-2-AMINO-3-METHYLSUCCINIC ACID
• 121570-10-3
• 3-methyl-beta-D-aspartic acid
• (2R,3S)-2-AMINO-3-METHYLSUCCINICACID
• (2S,3R)-2-Amino-3-methylsuccinicacid

• Inchi： 1S/C5H9NO4/c1-2(4(7)8)3(6)5(9)10/h2-3H,6H2,1H3,(H,7,8)(H,9,10)/t2-,3+/m0/s1
• InChI Key： LXRUAYBIUSUULX-STHAYSLISA-N
• SMILES： OC([C@@H](C)[C@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 147.053
• Monoisotopic Mass: 147.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: -3.3

Experimental Properties

• Density: 1.404
• Boiling Point: 259 ºC
• Flash Point: 111 ºC
• Refractive Index: 1.519
• PSA: 100.62000
• LogP: -0.18070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives